Cas no 29677-50-7 (Hexadecane,1-(hexadecylsulfinyl)-)
29677-50-7 structure
Product Name:Hexadecane,1-(hexadecylsulfinyl)-
CAS No:29677-50-7
MF:C32H66OS
MW:498.930849552155
CID:278118
PubChem ID:313787
Update Time:2025-04-19
Hexadecane,1-(hexadecylsulfinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Hexadecane,1-(hexadecylsulfinyl)-
- 1-hexadecylsulfinylhexadecane
- AC1L7O7W
- Dicetylsulfoxyd
- dihexadecyl sulfoxide
- Dihexadecyl-sulfoxid
- Di-n-hexadecylsulfoxid
- NSC229449
- DTXSID20310638
- 29677-50-7
- NSC-229449
- SCHEMBL4791112
- 1-(HEXADECANE-1-SULFINYL)HEXADECANE
-
- Inchi: 1S/C32H66OS/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-34(33)32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-32H2,1-2H3
- InChI Key: BUHFRUVZJRJKQQ-UHFFFAOYSA-N
- SMILES: S(CCCCCCCCCCCCCCCC)(CCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 498.48378
- Monoisotopic Mass: 498.483
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 34
- Rotatable Bond Count: 30
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 14.8
- Topological Polar Surface Area: 36.3Ų
Experimental Properties
- Density: 0.881
- Boiling Point: 597.4°Cat760mmHg
- Flash Point: 315.1°C
- Refractive Index: 1.474
- PSA: 17.07
- LogP: 12.56340
Hexadecane,1-(hexadecylsulfinyl)- Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
29677-50-7 (Hexadecane,1-(hexadecylsulfinyl)-) Related Products
- 2168-93-6(Di-N-Butyl Sulfoxide)
- 2168-95-8(Decane,1-(decylsulfinyl)-)
- 1986-89-6(Di-N-octyl Sulfoxide)
- 4988-34-5(2H-Thiopyran,tetrahydro-, 1-oxide)
- 3079-30-9(Dodecyl methyl sulfoxide)
- 1600-44-8(1λ?-thiolan-1-one)
- 2168-96-9(Didodecyl Sulfoxide)
- 4253-91-2(Propane,1,1'-sulfinylbis-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent